Cas no 666732-04-3 (Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]-)

Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]- structure
666732-04-3 structure
Product Name:Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]-
CAS No:666732-04-3
MF:C25H19N3O3
MW:409.436665773392
CID:1711980
PubChem ID:23078405
Update Time:2025-04-21

Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]-
    • 6,7-Dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]quinoline
    • 6,7-Dimethoxy-4-(2-pyridin-3-yl-quinolin-3-yloxy)-quinoline
    • DB-414454
    • IZHYLRXQXRINPC-UHFFFAOYSA-N
    • 666732-04-3
    • SCHEMBL3896885
    • Inchi: 1S/C25H19N3O3/c1-29-22-13-18-20(14-23(22)30-2)27-11-9-21(18)31-24-12-16-6-3-4-8-19(16)28-25(24)17-7-5-10-26-15-17/h3-15H,1-2H3
    • InChI Key: IZHYLRXQXRINPC-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C2C=C(C(=CC=12)OC)OC)C1=CC2C=CC=CC=2N=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 409.14264148g/mol
  • Monoisotopic Mass: 409.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 66.4Ų
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